Cas no 2248292-35-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(difluoromethyl)-1H-pyrazol-1-yl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(difluoromethyl)-1H-pyrazol-1-yl]acetate
• CAS No: 2248292-35-3
• MF: C₁₄H₉F₂N₃O₄
• MW: 321.235769987106
• CID: 6250122
• PubChem ID: 165726882
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(difluoromethyl)-1H-pyrazol-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(difluoromethyl)-1H-pyrazol-1-yl]acetate
• 2248292-35-3
• EN300-6515989

• Inchi： 1S/C14H9F2N3O4/c15-12(16)10-5-6-18(17-10)7-11(20)23-19-13(21)8-3-1-2-4-9(8)14(19)22/h1-6,12H,7H2
• InChI Key： OHPORJYAONTIMB-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=1)F

Computed Properties

• Exact Mass: 321.05611210g/mol
• Monoisotopic Mass: 321.05611210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(difluoromethyl)-1H-pyrazol-1-yl]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(difluoromethyl)-1H-pyrazol-1-yl]acetate (CAS No: 2248292-35-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(difluoromethyl)-1H-pyrazol-1-yl]acetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No: 2248292-35-3, represents a convergence of heterocyclic chemistry and medicinal innovation. Its molecular framework integrates elements from multiple aromatic systems, including isoindole and pyrazole moieties, which are well-documented for their pharmacological relevance.

The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(difluoromethyl)-1H-pyrazol-1-yl]acetate is characterized by the presence of a dioxo group and an acetate ester functionality. These features not only contribute to the compound's reactivity but also open avenues for diverse chemical modifications. The difluoromethyl substituent in the pyrazole ring is particularly noteworthy, as fluorine-containing groups are frequently employed in drug design to enhance metabolic stability, lipophilicity, and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological targets. The isoindole core is known to exhibit significant binding potential with enzymes and receptors involved in various disease pathways. Specifically, studies suggest that derivatives of this scaffold may interact with kinases and other enzymes implicated in cancer progression. The incorporation of the difluoromethyl group further modulates these interactions, potentially improving selectivity and efficacy.

In the realm of medicinal chemistry, the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(difluoromethyl)-1H-pyrazol-1-yl]acetate has been approached through multi-step organic transformations. Key synthetic strategies involve cyclization reactions to establish the heterocyclic core, followed by functional group interconversions to introduce the desired substituents. The use of transition metal-catalyzed reactions has been particularly effective in constructing complex molecular architectures with high precision.

The pharmacological profile of this compound is under active investigation in several research groups. Preliminary in vitro studies have demonstrated promising activity against certain enzymatic targets, suggesting its potential as a lead compound for drug development. The dioxo group exerts a stabilizing influence on the molecular structure, while the acetate ester functionality can be hydrolyzed to yield carboxylic acid derivatives, which may exhibit enhanced bioavailability. The presence of both pyrazole and isoindole moieties allows for versatile derivatization, enabling fine-tuning of pharmacokinetic properties.

One of the most intriguing aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(difluoromethyl)-1H-pyrazol-1-y]acetate is its potential application in modulating inflammatory pathways. Emerging research indicates that isoindole derivatives can influence cytokine production and immune cell signaling. The difluoromethyl group enhances these effects by increasing metabolic stability while maintaining strong binding interactions with target proteins. This dual functionality makes it an attractive candidate for therapeutic intervention in inflammatory disorders.

The synthesis and characterization of this compound have been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into its molecular structure and conformational preferences. High-resolution NMR experiments have revealed specific hydrogen bonding patterns and aromatic stacking interactions that contribute to its stability and reactivity.

Future directions in the study of 1,3-dioxo-2,3-dihydro-1H-isoiindol-y 2-[3-(difluoromethyl)-1H-pyrazol-y]acetate include exploring its role in drug discovery pipelines. By leveraging structure-based drug design principles, researchers aim to optimize its pharmacological properties further. Additionally, preclinical studies are being planned to assess its safety profile and therapeutic potential in animal models. The integration of machine learning algorithms into virtual screening processes may accelerate the identification of novel derivatives with enhanced activity.

The broader significance of this compound lies in its contribution to the expanding library of heterocyclic scaffolds used in drug development. Isoindole-based molecules have shown promise across multiple therapeutic areas due to their ability to interact with a wide range of biological targets. The strategic placement of functional groups such as the dioxo group, acetate ester, and difluoromethyl substituent allows for precise control over pharmacokinetic parameters like solubility, permeability, and metabolic clearance.

In conclusion, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl 2 - [ 3 - ( dif lu or om eth y l ) - 1 H - py ra z ol - 1 - y ] ac eta te ( C A S N o : 2248292 -35 - 3 ) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of heterocyclic moieties and functional groups positions it as a valuable asset in ongoing pharmaceutical research efforts aimed at addressing unmet medical needs.